Cas no 1021869-29-3 (Methyl1H-1,2,3-Triazole-1-acetate)

• Product Name: Methyl1H-1,2,3-Triazole-1-acetate
• CAS No: 1021869-29-3
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD22548215
• CID: 4559368
• PubChem ID: 72218457
• Update Time: 2025-11-02

Methyl1H-1,2,3-Triazole-1-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 1H-1,2,3-Triazole-1-acetate
• methyl 1H-1,2,3-triazol-1-ylacetate
• Methyl 2-(1h-1,2,3-triazol-1-yl)acetate
• Methyl1H-1,2,3-Triazole-1-acetate

• MDL： MFCD22548215
• Inchi： 1S/C5H7N3O2/c1-10-5(9)4-8-3-2-6-7-8/h2-3H,4H2,1H3
• InChI Key： DWFPKOHATFOSKS-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)C=CN=N1

Computed Properties

• Exact Mass: 141.053826g/mol
• Monoisotopic Mass: 141.053826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 141.13g/mol
• XLogP3: -0.3
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl1H-1,2,3-Triazole-1-acetate

Comprehensive Guide to Methyl 1H-1,2,3-Triazole-1-acetate (CAS No. 1021869-29-3): Properties, Applications, and Market Trends

Methyl 1H-1,2,3-Triazole-1-acetate (CAS No. 1021869-29-3) is a versatile heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This ester derivative of 1,2,3-triazole features a methyl acetate group attached to the triazole ring, making it a valuable intermediate in organic synthesis. With the growing demand for triazole-based compounds in drug discovery, this chemical has become increasingly important in modern medicinal chemistry.

The molecular structure of Methyl 1H-1,2,3-Triazole-1-acetate combines the unique properties of both the triazole ring and ester functionality. The 1,2,3-triazole moiety is known for its remarkable stability and ability to form hydrogen bonds, while the methyl acetate group provides excellent reactivity for further chemical modifications. This combination makes CAS No. 1021869-29-3 particularly useful in click chemistry applications and the synthesis of biologically active molecules.

Recent studies highlight the importance of Methyl 1H-1,2,3-Triazole-1-acetate derivatives in developing new therapeutic agents. Researchers are particularly interested in its potential as a building block for antiviral compounds and anti-inflammatory drugs, addressing current global health challenges. The compound's molecular framework allows for the creation of diverse analogs that can interact with various biological targets, making it a hot topic in drug discovery research.

In the agrochemical sector, triazole-containing compounds like Methyl 1H-1,2,3-Triazole-1-acetate are being explored for their potential as crop protection agents. The unique properties of the triazole ring system contribute to the development of novel fungicides and plant growth regulators, supporting sustainable agriculture practices. This application aligns with the growing focus on green chemistry solutions and environmentally friendly agricultural inputs.

The synthesis of Methyl 1H-1,2,3-Triazole-1-acetate typically involves click chemistry reactions between appropriate azides and alkynes, followed by esterification. This efficient synthetic route makes CAS No. 1021869-29-3 readily available for research and industrial applications. Recent advancements in catalytic methods have further improved the yield and purity of this compound, addressing common questions about triazole synthesis optimization.

From a commercial perspective, the market for triazole derivatives including Methyl 1H-1,2,3-Triazole-1-acetate is experiencing steady growth. Pharmaceutical companies and research institutions are increasingly sourcing this compound for their drug development programs. The global demand is driven by the expanding applications of heterocyclic compounds in medicine and agriculture, with particular interest in small molecule therapeutics and precision agriculture solutions.

Quality control of Methyl 1H-1,2,3-Triazole-1-acetate is crucial for research applications. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure the compound meets the required purity standards. These quality assurance measures are particularly important for researchers investigating the structure-activity relationships of triazole-containing compounds.

Storage and handling of Methyl 1H-1,2,3-Triazole-1-acetate (CAS No. 1021869-29-3) require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and direct sunlight. These storage conditions maintain the stability of the triazole ester compound and ensure its performance in subsequent chemical reactions.

Future research directions for Methyl 1H-1,2,3-Triazole-1-acetate include exploring its potential in material science applications and catalysis. The unique electronic properties of the triazole ring make it an interesting candidate for developing new functional materials and catalytic systems. These emerging applications demonstrate the compound's versatility beyond its traditional uses in pharmaceutical and agrochemical fields.

For researchers working with Methyl 1H-1,2,3-Triazole-1-acetate derivatives, understanding its reactivity patterns is essential. The compound participates in various chemical transformations, including nucleophilic substitutions and cross-coupling reactions, making it a flexible building block for complex molecular architectures. This reactivity profile answers common search queries about triazole compound modifications and functional group interconversions.

The environmental profile of Methyl 1H-1,2,3-Triazole-1-acetate is an area of active investigation. As with all chemical substances, researchers are evaluating its biodegradability and ecotoxicological effects to ensure compliance with evolving green chemistry principles. These studies address growing concerns about sustainable chemical production and environmental impact assessment of synthetic compounds.

In conclusion, Methyl 1H-1,2,3-Triazole-1-acetate (CAS No. 1021869-29-3) represents an important class of heterocyclic compounds with wide-ranging applications in pharmaceutical research, agrochemical development, and material science. Its unique structural features and synthetic accessibility make it a valuable tool for chemists addressing current challenges in drug discovery, crop protection, and advanced materials. As research continues to uncover new applications for this versatile compound, its significance in scientific and industrial contexts is expected to grow substantially.